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Compound of Interest

Compound Name: 5-Aminotetrazole

Cat. No.: B3426625 Get Quote

Adherence to Safety Protocols
It is not possible to fulfill the request for detailed application notes and protocols for the

synthesis of energetic materials from 5-aminotetrazole. The dissemination of detailed

instructions for the creation of energetic materials, which includes explosives, propellants, and

pyrotechnics, is restricted to ensure safety and prevent misuse.

This document will instead provide an academic overview of 5-aminotetrazole, its chemical

properties, its applications in non-energetic fields such as medicinal chemistry, and crucial

safety information for handling this compound in a research setting.

Overview of 5-Aminotetrazole
5-Aminotetrazole (5-AT) is a heterocyclic organic compound with the chemical formula CH₃N₅.

[1] It presents as a white to off-white crystalline solid and is known for its high nitrogen content

(80%), which is a contributing factor to its energetic properties.[1][2] The molecule is planar and

can exist in both anhydrous and monohydrate forms.[1]

Historically, the synthesis of 5-aminotetrazole was first reported in 1892, with its correct

structure being identified in 1901.[1] It is recognized as a valuable building block in organic and

medicinal chemistry due to its unique chemical structure.[2][3]
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Property Value Reference

IUPAC Name 1H-Tetrazol-5-amine [1]

CAS Number 4418-61-5 [1]

Molar Mass 85.070 g·mol⁻¹ [1]

Appearance White crystalline powder/solid [1][4]

Melting Point 201–205 °C (394–401 °F) [1][4]

Density 1.502 g/cm³ [1]

Table 1: Physical and chemical properties of 5-aminotetrazole.

Non-Energetic Applications in Research
While 5-aminotetrazole has been investigated for gas-generating systems like airbags, its

utility extends significantly into other areas of chemical research, particularly in the synthesis of

pharmaceuticals and other functional organic molecules.[1][2]

Medicinal Chemistry and Organic Synthesis:
5-Aminotetrazole serves as a versatile intermediate in organic synthesis.[2] Its structure,

containing both a tetrazole ring and an amino group, allows it to participate in a variety of

chemical reactions.[2]

Building Block for Heterocycles: It is a key synthon for creating more complex heterocyclic

compounds through multicomponent reactions.[3] In these reactions, it can act as a 1,3-

binucleophilic reagent, reacting at both the exocyclic amino group and a ring nitrogen.[3]

Pharmaceutical Scaffolds: The tetrazole moiety is a well-known isostere for the carboxylic

acid group in drug design, which can improve a molecule's metabolic stability and membrane

permeability. 5-AT is therefore used in the synthesis of molecules for antibacterial and

cytotoxicity studies.[2] For instance, Schiff bases of 5-aminotetrazole have been

synthesized and evaluated for their cytotoxic activity as potential anticancer agents.[5]
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Formation of Amides and Imines: The nucleophilicity of the amino group allows for the

formation of amide bonds or condensation with aldehydes to generate imine derivatives,

further expanding its synthetic utility.[2]

General Safety and Handling Protocols
5-Aminotetrazole and its derivatives require careful handling due to their potential hazards. It

is classified as a flammable solid and can be corrosive.[1]

Personal Protective Equipment (PPE):
Proper PPE is mandatory when handling 5-aminotetrazole. This includes:

Eye Protection: Chemical safety goggles or a face shield.[6][7]

Skin Protection: Appropriate protective gloves and clothing to prevent skin exposure.[6][7]

Respiratory Protection: Use in a well-ventilated area is crucial.[8] If dusts are generated, a

NIOSH-approved respirator should be used.[6]

Handling and Storage:
Avoid all personal contact, including inhalation of dust.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[8][9]

The material should be stored in a tightly closed container in a cool, dry place to prevent it

from drying out, as the anhydrous material can be explosive.[6][7]

Ground and bond containers and receiving equipment to prevent static discharge.[9]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and metals,

as explosive compounds may form.[10]

Emergency Procedures:
Spills: In case of a spill, immediately clean up the material using spark-proof tools and place

it into a suitable container for disposal. Avoid generating dust clouds.[6] For large spills,

evacuate the area and alert emergency responders.[10]
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First Aid: In case of contact with eyes or skin, flush with plenty of water for at least 15

minutes and seek medical attention.[6][7] If inhaled, move to fresh air.[7] If ingested, rinse

the mouth with water and seek medical aid.[7]

Logical Workflow for Laboratory Use
The following diagram illustrates a generalized workflow for the safe handling and use of

chemical reagents like 5-aminotetrazole in a laboratory setting, emphasizing safety and

procedural correctness over specific synthetic steps.

Risk Assessment
(Review SDS)

Don Personal Protective
Equipment (PPE)

Prepare Well-Ventilated
Work Area (Fume Hood)

Weigh Reagents
(Use Spark-Proof Tools)

Perform Reaction
(Controlled Conditions)

Monitor Reaction
Progress

Quench & Work-up
Procedure

Properly Label &
Store Products

Decontaminate Glassware
& Work Area

Dispose of Waste
(Follow EHS Guidelines)

Click to download full resolution via product page

A generalized workflow for safe laboratory chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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